Cas no 896291-13-7 (methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)
methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[2,1-f]purine-3-acetic acid, 1,2,4,8-tetrahydro-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-, methyl ester
- methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
-
- Inchi: 1S/C24H21N5O4/c1-15-9-7-8-12-17(15)29-18(16-10-5-4-6-11-16)13-27-20-21(25-23(27)29)26(2)24(32)28(22(20)31)14-19(30)33-3/h4-13H,14H2,1-3H3
- InChI Key: ORBWSCNHXZBGIK-UHFFFAOYSA-N
- SMILES: N12C=C(C3=CC=CC=C3)N(C3=CC=CC=C3C)C1=NC1=C2C(=O)N(CC(OC)=O)C(=O)N1C
methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2589-0083-2μmol |
methyl 2-[1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896291-13-7 | 90%+ | 2μmol |
$57.0 | 2023-08-17 | |
| Life Chemicals | F2589-0083-5μmol |
methyl 2-[1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896291-13-7 | 90%+ | 5μmol |
$63.0 | 2023-08-17 | |
| Life Chemicals | F2589-0083-10μmol |
methyl 2-[1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896291-13-7 | 90%+ | 10μmol |
$69.0 | 2023-08-17 | |
| Life Chemicals | F2589-0083-20μmol |
methyl 2-[1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896291-13-7 | 90%+ | 20μmol |
$79.0 | 2023-08-17 | |
| Life Chemicals | F2589-0083-1mg |
methyl 2-[1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896291-13-7 | 90%+ | 1mg |
$54.0 | 2023-08-17 | |
| Life Chemicals | F2589-0083-2mg |
methyl 2-[1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896291-13-7 | 90%+ | 2mg |
$59.0 | 2023-08-17 | |
| Life Chemicals | F2589-0083-3mg |
methyl 2-[1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896291-13-7 | 90%+ | 3mg |
$63.0 | 2023-08-17 | |
| Life Chemicals | F2589-0083-4mg |
methyl 2-[1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896291-13-7 | 90%+ | 4mg |
$66.0 | 2023-08-17 | |
| Life Chemicals | F2589-0083-5mg |
methyl 2-[1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896291-13-7 | 90%+ | 5mg |
$69.0 | 2023-08-17 | |
| Life Chemicals | F2589-0083-10mg |
methyl 2-[1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896291-13-7 | 90%+ | 10mg |
$79.0 | 2023-08-17 |
methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
Introduction to Methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate (CAS No. 896291-13-7)
Methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 896291-13-7, this compound belongs to the class of imidazopyrimidinone derivatives, which are known for their diverse pharmacological properties.
The molecular structure of Methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate is characterized by a fused imidazopyrimidinone core, which is a key feature contributing to its potential therapeutic applications. This core structure is further modified by various substituents, including methyl groups, phenyl rings, and carbonyl functionalities, which enhance its chemical diversity and reactivity.
Recent advancements in the field of medicinal chemistry have highlighted the importance of imidazopyrimidinone derivatives in the development of novel therapeutic agents. These compounds have shown promise in various preclinical studies as potential inhibitors of key enzymes and pathways involved in diseases such as cancer, inflammation, and infectious disorders. The biological activity of Methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate is under active investigation to elucidate its mechanism of action and therapeutic potential.
One of the most intriguing aspects of this compound is its ability to interact with biological targets in a highly specific manner. The presence of multiple functional groups allows for precise tuning of its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These factors are crucial for the development of effective drug candidates that can reach their target sites efficiently and maintain their activity over time.
The synthesis of Methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as catalytic coupling reactions, intramolecular cyclizations, and functional group transformations are integral to the synthesis pathway.
In addition to its synthetic significance, Methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-y acetate has been studied for its potential role in drug discovery efforts. Its unique structural motifs make it a valuable scaffold for designing new molecules with enhanced pharmacological properties. Researchers are exploring various modifications to the core structure to improve its binding affinity and selectivity towards target enzymes and receptors.
The compound's potential applications extend beyond traditional therapeutic areas. Its structural complexity suggests that it may also have utility in the development of biochemical probes and chemical tools for studying biological processes at the molecular level. By understanding how this compound interacts with cellular components, scientists can gain insights into disease mechanisms and identify new drug targets.
Recent studies have also highlighted the importance of computational methods in the design and optimization of imidazopyrimidinone derivatives like Methyl 2 - 1 - methyl - 8 - ( 2 - methyl phenyl ) - 2 , 4 - dioxo - 7 - phen yl - 1 H , 2 H , 3 H , 4 H , 8 H - im idazo 1 , 2 - g purin - 3 - y lac et ate . Molecular modeling techniques have been used to predict how different structural modifications will affect its biological activity. These predictions are then validated through experimental studies, providing a powerful framework for rational drug design.
The future prospects for Methyl 2 - 1 - methyl - 8 - ( 2 - methyl phen yl ) - 2 , 4 - dioxo - 7 - phen yl - 1 H , 2 H , 3 H , 4 H , 8 H - im idazo 1 , 2 - g purin - 3 - y lac et ate are promising, with ongoing research aimed at uncovering its full potential in medicine and biotechnology. As our understanding of its structure-function relationships continues to grow, so too will its applications in addressing some of the most challenging health issues facing humanity today.
896291-13-7 (methyl 2-1-methyl-8-(2-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)